N-[4-(acetylamino)phenyl]-3-(3-bromo-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide

• Molecular Formula: C21H24BrN5O2
• Molecular Weight: 458.4 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-3-(3-bromo-1,2,4-triazol-1-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C21H24BrN5O2/c1-13(28)24-16-2-4-17(5-3-16)25-18(29)20-7-14-6-15(8-20)10-21(9-14,11-20)27-12-23-19(22)26-27/h2-5,12,14-15H,6-11H2,1H3,(H,24,28)(H,25,29)
• InChI Key: OHIGHSCMAQWNBZ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C23CC4CC(C2)CC(C4)(C3)N5C=NC(=N5)Br

Description

N-[4-(acetylamino)phenyl]-3-(3-bromo-1H-1,2,4-triazol-1-yl)-1-adamantanecarboxamide, commonly known as BTA-798, is a chemical compound that has been studied for its potential use in scientific research. BTA-798 is a member of the adamantane family of compounds, which are known for their diverse biological activities.

Mechanism of Action

BTA-798 is believed to work by inhibiting the activity of CK2, which is a serine/threonine protein kinase that is involved in a wide range of cellular processes. CK2 has been implicated in the regulation of ion channels, neurotransmitter receptors, and other proteins that are involved in neuronal signaling. By inhibiting CK2, BTA-798 may modulate neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects
Studies have shown that BTA-798 can modulate the activity of ion channels and neurotransmitter receptors in the brain. For example, one study found that BTA-798 can enhance the activity of GABA-A receptors, which are the primary inhibitory neurotransmitter receptors in the brain. This suggests that BTA-798 may have anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

One advantage of using BTA-798 in lab experiments is that it is a relatively selective inhibitor of CK2, which means that it is less likely to have off-target effects. However, one limitation is that BTA-798 has relatively low potency, which means that high concentrations may be required to achieve significant effects.

Future Directions

There are several potential future directions for research on BTA-798. One area of interest is the development of more potent and selective inhibitors of CK2, which could have therapeutic potential for neurological disorders. Another area of interest is the investigation of the effects of BTA-798 on other ion channels and neurotransmitter receptors, which could provide insights into its mechanism of action and potential therapeutic applications. Finally, there is a need for further studies to evaluate the safety and efficacy of BTA-798 in animal models and humans.

Synthesis Methods

BTA-798 can be synthesized using a multistep process that involves the reaction of 4-(acetylamino)phenylboronic acid with 3-(3-bromo-1H-1,2,4-triazol-1-yl)-1-adamantanol in the presence of a palladium catalyst. This reaction produces an intermediate compound, which is then treated with acetic anhydride to yield the final product, BTA-798.

Scientific Research Applications

BTA-798 has been studied for its potential use in scientific research, particularly in the field of neuroscience. One study found that BTA-798 can inhibit the activity of the protein kinase CK2, which is involved in the regulation of neuronal excitability. This suggests that BTA-798 may have potential as a therapeutic agent for neurological disorders such as epilepsy.